BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1,4-
Dimethyladamantane

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 1,4-Dimethyladamantane
CAS No.: 16267-35-9
Cat. No.: B116655
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,4-Dimethyladamantane, a member of the diamondoid family of hydrocarbons, presents a
unique structural scaffold of significant interest in medicinal chemistry and materials science.
Characterized by its rigid, cage-like structure and lipophilicity, the adamantane core offers a
versatile platform for the design of novel therapeutics and advanced materials. This guide
provides a comprehensive technical overview of 1,4-dimethyladamantane, including its
chemical and physical properties, detailed synthetic strategies, and thorough analytical
characterization. While this specific isomer is less documented than its 1,3- and 1,3,5-
substituted counterparts, this document consolidates available data and extrapolates from
established principles of adamantane chemistry to provide a foundational resource for
researchers. Emphasis is placed on the causality behind synthetic choices and the principles of
spectroscopic analysis, offering field-proven insights for professionals in drug development and
chemical research.
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Introduction: The Adamantane Scaffold in Modern
Science

Adamantane (tricyclo[3.3.1.13,7]decane) is a perfectly symmetrical, strain-free molecule
representing the smallest unit of a diamond crystal lattice.[1][2] Its discovery in crude oil in
1933 and subsequent efficient synthesis by Schleyer in 1957 opened a new chapter in
polyhedral organic chemistry.[2][3] The adamantane moiety has become a "privileged scaffold"
in medicinal chemistry for several key reasons:

« Lipophilicity: The bulky, non-polar hydrocarbon cage significantly increases the lipophilicity of
a parent molecule, which can enhance its ability to cross biological membranes, including
the blood-brain barrier.[3]

o Metabolic Stability: The rigid cage structure is resistant to metabolic degradation, protecting
adjacent functional groups and prolonging the pharmacokinetic profile of a drug.

o Three-Dimensionality: In an era where many drug candidates are “flat" aromatic structures,
the well-defined, three-dimensional nature of adamantane allows for precise spatial
orientation of substituents, enabling highly specific interactions with biological targets such
as enzyme active sites or receptor binding pockets.[3]

These properties have led to the successful development of numerous adamantane-based
drugs, including the antiviral agent Amantadine and the Alzheimer's disease therapeutic
Memantine (1-amino-3,5-dimethyladamantane).[3][4] The strategic placement of substituents
on the adamantane core is critical for tuning a compound's pharmacological activity. This guide
focuses specifically on the 1,4-dimethyl derivative, an isomer whose unique substitution pattern
offers a distinct spatial arrangement compared to more common derivatives.

Core Properties of 1,4-Dimethyladamantane

The fundamental identity and characteristics of 1,4-dimethyladamantane are summarized
below. It is crucial to note that while basic identifiers are well-established, detailed experimental
physical properties are not widely reported in the literature, reflecting its status as a less

common isometr.

Chemical Identity
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Identifier Value Source(s)
CAS Number 16267-35-9 [5]6]
Molecular Formula Ci2H20 5161071
Molecular Weight 164.29 g/mol [516]1[7]
1,4-
IUPAC Name dimethyltricyclo[3.3.1.13,7]dec [5]
ane

1,4-Dimethyladamantane,
Synonyms ) [5]
stereoisomer

Stereochemistry

The 1,4-substitution pattern on the adamantane cage gives rise to two possible stereoisomers,
syn (cis) and anti (trans), depending on the relative orientation of the two methyl groups. This is
a critical consideration for both synthesis and biological evaluation, as the different spatial
arrangements can lead to distinct physical properties and pharmacological activities.

Caption: Stereoisomers of 1,4-dimethyladamantane.

Physical and Chemical Properties

The majority of publicly available data on the physical properties of 1,4-dimethyladamantane
are predicted through computational models. Experimental values are not consistently reported
in the literature.
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Property Predicted Value Unit Source
Boiling Point 206.7+£7.0 °C [7]
Flash Point 65.9+11.7 °C [7]
Density 0.943 £ 0.06 g/cm3 [7]
LogP (Octanol/Water) 3.469-45 [51[71I8]
. log10WS = -3.32
Water Solubility ) mol/L [8]
(insoluble)

Experimental Data:

o Kovats Retention Index: A measure used in gas chromatography, experimental values on
standard non-polar columns range from 1172 to 1211.[5] This indicates a non-polar
compound with moderate volatility.

Synthesis of 1,4-Dimethyladamantane

Direct, selective synthesis of 1,4-dimethyladamantane is synthetically challenging. Unlike the
thermodynamically favored 1,3- and 1,3,5- isomers, which can often be formed through Lewis
acid-catalyzed rearrangements, the 1,4-isomer requires a more directed, multi-step approach.
[9] Functionalization at the C4 (methylene) position is significantly more difficult than at the
C1/C3/C5/C7 (methine, or bridgehead) positions.

A plausible, though not experimentally validated in a single procedure, synthetic pathway can
be constructed based on established methods for the synthesis of other 1,4-disubstituted
adamantanes.[10][11] The strategy hinges on using a ketone functionality at the 4-position to
enable subsequent transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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